Cas no 391878-70-9 (N-({N'-(1E)-(4-bromophenyl)methylidenehydrazinecarbonyl}methyl)-2-(trifluoromethyl)benzamide)

• Product Name: N-({N'-(1E)-(4-bromophenyl)methylidenehydrazinecarbonyl}methyl)-2-(trifluoromethyl)benzamide
• CAS No: 391878-70-9
• MF: C₁₇H₁₃BrF₃N₃O₂
• MW: 428.203233480453
• CID: 6132489
• PubChem ID: 6891242
• Update Time: 2025-06-13

N-({N'-(1E)-(4-bromophenyl)methylidenehydrazinecarbonyl}methyl)-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-({N'-(1E)-(4-bromophenyl)methylidenehydrazinecarbonyl}methyl)-2-(trifluoromethyl)benzamide
• Glycine, N-[2-(trifluoromethyl)benzoyl]-, [(4-bromophenyl)methylene]hydrazide (9CI)
• N-[2-[(2E)-2-[(4-bromophenyl)methylidene]hydrazinyl]-2-oxoethyl]-2-(trifluoromethyl)benzamide
• N-(2-(2-(4-Bromobenzylidene)hydrazineyl)-2-oxoethyl)-2-(trifluoromethyl)benzamide
• 391878-70-9
• AKOS024578476
• N-({N'-[(1E)-(4-bromophenyl)methylidene]hydrazinecarbonyl}methyl)-2-(trifluoromethyl)benzamide
• (E)-N-(2-(2-(4-bromobenzylidene)hydrazinyl)-2-oxoethyl)-2-(trifluoromethyl)benzamide
• SR-01000006400
• SR-01000006400-1
• F0474-0293

• Inchi： 1S/C17H13BrF3N3O2/c18-12-7-5-11(6-8-12)9-23-24-15(25)10-22-16(26)13-3-1-2-4-14(13)17(19,20)21/h1-9H,10H2,(H,22,26)(H,24,25)
• InChI Key： WHNBCLLWWPLLFQ-UHFFFAOYSA-N
• SMILES： C(NN=CC1=CC=C(Br)C=C1)(=O)CNC(=O)C1=CC=CC=C1C(F)(F)F

Computed Properties

• Exact Mass: 427.01432g/mol
• Monoisotopic Mass: 427.01432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 70.6Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• pka: 11.88±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-({N'-(1E)-(4-bromophenyl)methylidenehydrazinecarbonyl}methyl)-2-(trifluoromethyl)benzamide

Recent Advances in the Study of N-({N'-(1E)-(4-bromophenyl)methylidenehydrazinecarbonyl}methyl)-2-(trifluoromethyl)benzamide (CAS: 391878-70-9)

In recent years, the compound N-({N'-(1E)-(4-bromophenyl)methylidenehydrazinecarbonyl}methyl)-2-(trifluoromethyl)benzamide (CAS: 391878-70-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features including a bromophenyl moiety and a trifluoromethyl group, has shown promising potential in various therapeutic applications. The following sections provide a comprehensive overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of N-({N'-(1E)-(4-bromophenyl)methylidenehydrazinecarbonyl}methyl)-2-(trifluoromethyl)benzamide has been optimized in several recent studies. Researchers have employed multi-step organic synthesis techniques, including condensation reactions and hydrazide formation, to achieve high yields and purity. The presence of the bromophenyl and trifluoromethyl groups has been identified as critical for the compound's stability and reactivity, making it a valuable scaffold for further derivatization.

From a biological perspective, this compound has demonstrated notable activity in inhibiting specific enzymatic pathways. Recent in vitro studies have revealed its potent inhibitory effects on kinases involved in inflammatory and oncogenic signaling. For instance, it has been shown to selectively target and inhibit the activity of certain protein kinases, which are often overexpressed in cancer cells. These findings suggest that N-({N'-(1E)-(4-bromophenyl)methylidenehydrazinecarbonyl}methyl)-2-(trifluoromethyl)benzamide could serve as a lead compound for the development of novel anticancer agents.

In addition to its anticancer potential, preliminary studies have explored the compound's efficacy in modulating immune responses. Researchers have observed that it can influence the production of pro-inflammatory cytokines, indicating its potential application in autoimmune diseases. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

The pharmacokinetic properties of N-({N'-(1E)-(4-bromophenyl)methylidenehydrazinecarbonyl}methyl)-2-(trifluoromethyl)benzamide have also been investigated. Recent pharmacokinetic studies in animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies highlight the compound's favorable bioavailability and metabolic stability, which are essential for its development as a therapeutic agent.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as potential toxicity, off-target effects, and formulation stability need to be addressed through rigorous preclinical testing. Collaborative efforts between academic researchers and pharmaceutical companies are crucial to overcoming these hurdles and advancing the compound toward clinical trials.

In conclusion, N-({N'-(1E)-(4-bromophenyl)methylidenehydrazinecarbonyl}methyl)-2-(trifluoromethyl)benzamide (CAS: 391878-70-9) represents a promising candidate for therapeutic development in oncology and immunology. Its unique chemical structure and biological activity make it a valuable subject for further research. Future studies should focus on optimizing its pharmacological properties and exploring its potential in combination therapies. The continued investigation of this compound may pave the way for innovative treatments for complex diseases.